Cas no 1805116-69-1 (2-Methoxy-3-methyl-6-(trifluoromethoxy)pyridine-4-carbonyl chloride)

• Product Name: 2-Methoxy-3-methyl-6-(trifluoromethoxy)pyridine-4-carbonyl chloride
• CAS No: 1805116-69-1
• MF: C₉H₇ClF₃NO₃
• MW: 269.60499215126
• CID: 4838540
• Update Time: 2025-05-22

2-Methoxy-3-methyl-6-(trifluoromethoxy)pyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3-methyl-6-(trifluoromethoxy)pyridine-4-carbonyl chloride

• Inchi： 1S/C9H7ClF3NO3/c1-4-5(7(10)15)3-6(14-8(4)16-2)17-9(11,12)13/h3H,1-2H3
• InChI Key： ZTFVEANCTMAUNZ-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(N=C(C=1C)OC)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• XLogP3: 3.5
• Topological Polar Surface Area: 48.4

Additional information on 2-Methoxy-3-methyl-6-(trifluoromethoxy)pyridine-4-carbonyl chloride

Comprehensive Overview of 2-Methoxy-3-methyl-6-(trifluoromethoxy)pyridine-4-carbonyl chloride (CAS No. 1805116-69-1)

The compound 2-Methoxy-3-methyl-6-(trifluoromethoxy)pyridine-4-carbonyl chloride (CAS No. 1805116-69-1) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethoxy and carbonyl chloride functional groups, make it a valuable building block for synthesizing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery and crop protection formulations.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced bioavailability and metabolic stability. The presence of the trifluoromethoxy group in 2-Methoxy-3-methyl-6-(trifluoromethoxy)pyridine-4-carbonyl chloride contributes to its lipophilicity, a critical factor in optimizing drug candidates. This aligns with the growing trend of fluorine-containing compounds in medicinal chemistry, as highlighted by numerous publications and patent filings.

From a synthetic perspective, the carbonyl chloride moiety in this compound offers versatile reactivity, enabling facile amidation, esterification, and other acylations. Such transformations are pivotal in constructing heterocyclic scaffolds, which are prevalent in FDA-approved drugs. The compound’s pyridine core further enhances its utility, as pyridine derivatives are known for their role in modulating biological activity and improving pharmacokinetic properties.

Environmental and regulatory considerations are also shaping the discourse around 2-Methoxy-3-methyl-6-(trifluoromethoxy)pyridine-4-carbonyl chloride. With increasing emphasis on green chemistry, researchers are exploring sustainable methods for its synthesis and application. Questions like "How to optimize the yield of fluorinated pyridine derivatives?" or "What are the alternatives to traditional acyl chloride reactions?" are frequently searched in academic and industrial forums, reflecting the compound’s relevance in modern synthetic workflows.

Another hotspot is the compound’s potential in agrochemical innovation. The trifluoromethoxy group is a key motif in many herbicides and insecticides, owing to its ability to enhance target binding and environmental persistence. As global agriculture faces challenges like pesticide resistance, 2-Methoxy-3-methyl-6-(trifluoromethoxy)pyridine-4-carbonyl chloride could play a role in developing next-generation crop protection agents.

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent quality standards, a recurring concern for buyers and suppliers. Searches for "CAS No. 1805116-69-1 suppliers" or "spectral data for fluorinated pyridine carbonyl chlorides" underscore the need for reliable technical documentation.

In conclusion, 2-Methoxy-3-methyl-6-(trifluoromethoxy)pyridine-4-carbonyl chloride represents a convergence of cutting-edge chemistry and practical applications. Its multifaceted role in drug design, agrochemical development, and material science positions it as a compound of enduring interest. As research continues to uncover new methodologies and applications, this molecule is poised to remain a focal point in synthetic and industrial chemistry.